Cas no 2228510-27-6 (1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene
• CAS No: 2228510-27-6
• MF: C₁₁H₁₅BrS
• MW: 259.20580124855
• CID: 6102939
• PubChem ID: 165754751
• Update Time: 2025-06-15

1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene
• 2228510-27-6
• EN300-1935858

• Inchi： 1S/C11H15BrS/c1-11(2,8-12)9-6-4-5-7-10(9)13-3/h4-7H,8H2,1-3H3
• InChI Key： YYRWIOQRAZWICZ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC=CC=1SC

Computed Properties

• Exact Mass: 258.00778g/mol
• Monoisotopic Mass: 258.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene

Professional Introduction to Compound with CAS No. 2228510-27-6 and Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene

The compound identified by the CAS number 2228510-27-6 and the product name 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a complex aromatic structure, has garnered attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of both bromine and methylsulfanyl functional groups makes it a versatile intermediate for the synthesis of various pharmacologically active molecules.

In recent years, there has been a growing interest in developing novel compounds that exhibit enhanced efficacy and reduced side effects compared to existing therapeutic agents. The structural motif of 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene aligns well with this trend, as it offers a scaffold that can be modified to target specific biological pathways. The bromine substituent, in particular, is a valuable handle for further functionalization, enabling chemists to explore diverse chemical transformations.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. Recent studies have demonstrated that aromatic compounds with similar structural features can interact with neurotransmitter receptors, potentially leading to the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The methylsulfanyl group in 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene is particularly noteworthy, as it can influence the compound's solubility and bioavailability, critical factors for drug development.

Moreover, the compound's reactivity makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) campaigns. These approaches are increasingly employed in drug discovery to rapidly identify lead compounds with desirable pharmacological properties. The ability to modify the bromo and methylsulfanyl moieties allows for the creation of libraries of derivatives that can be screened for activity against a wide range of targets.

From a synthetic chemistry perspective, 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene exemplifies the importance of functional group interplay in designing molecules with specific properties. The combination of an aromatic ring with electrophilic centers at both the bromo and methylsulfanyl positions provides numerous opportunities for further chemical manipulation. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in structure can significantly impact biological activity.

Recent advances in computational chemistry have further enhanced our ability to predict the behavior of such compounds. Molecular modeling studies indicate that 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene may exhibit favorable interactions with biological targets, making it a promising candidate for drug development. These simulations provide valuable insights into the compound's binding affinity and potential side effects, allowing researchers to optimize its properties before moving into expensive wet-lab experiments.

The pharmaceutical industry has long sought innovative approaches to overcome challenges associated with drug resistance and toxicity. Compounds like 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene, with their complex structures and diverse functionalities, offer new avenues for exploration. By leveraging cutting-edge synthetic methods and computational tools, scientists are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion, the compound identified by CAS number 2228510-27-6 and named 1-(1-bromo-2-methylpropan-2-yl)-2-(methylsulfanyl)benzene represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery make it a compelling subject of study. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in advancing human health.